Cas no 1227514-84-2 (3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol)

• Product Name: 3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol
• CAS No: 1227514-84-2
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 4914397
• Update Time: 2025-10-30

3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol

• Inchi： 1S/C11H9ClN2O/c12-10-5-9(6-14-11(10)7-15)8-1-3-13-4-2-8/h1-6,15H,7H2
• InChI Key： PUALDHUJSRCSJM-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=NC=C(C=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 1.2
• Topological Polar Surface Area: 46

Additional information on 3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol

Research Briefing on 3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol (CAS: 1227514-84-2): Recent Advances and Applications

3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol (CAS: 1227514-84-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. This briefing provides an overview of the latest research findings, focusing on the synthesis, biological activity, and potential therapeutic applications of this compound.

The compound's unique structure, featuring a pyridine core with chloro and hydroxymethyl substituents, makes it an attractive scaffold for the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for the treatment of autoimmune diseases and hematologic malignancies. The study highlighted the compound's role in improving binding affinity and selectivity through targeted modifications.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the use of 3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol as a precursor for the development of antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their activity against drug-resistant bacterial strains, revealing promising results against Staphylococcus aureus and Escherichia coli. These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.

In addition to its therapeutic applications, the compound has also been studied for its role in chemical biology. A 2024 preprint on bioRxiv described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study demonstrated that derivatives of 3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol could serve as sensitive and selective sensors for ROS, offering a valuable tool for studying oxidative stress in disease models.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent computational studies, such as those published in Molecular Pharmaceutics, have employed molecular docking and dynamics simulations to predict absorption, distribution, metabolism, and excretion (ADME) profiles. These efforts aim to guide the rational design of more drug-like molecules with improved bioavailability and reduced toxicity.

In conclusion, 3-Chloro-5-(pyridin-4-yl)pyridine-2-methanol (CAS: 1227514-84-2) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibition to antimicrobial therapy and chemical probes. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and therapeutic utility. Researchers are encouraged to explore its derivatives for novel drug candidates and biological tools.